Cas no 1706441-95-3 (N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)ethane-1,2-diamine)

• Product Name: N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)ethane-1,2-diamine
• CAS No: 1706441-95-3
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 5048189
• Update Time: 2025-05-19

N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(2-methyl-6-pyrazol-1-yl-pyrimidin-4-yl)ethane-1,2-diamine
• N'-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)ethane-1,2-diamine
• N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)ethane-1,2-diamine

• Inchi： 1S/C10H14N6/c1-8-14-9(12-5-3-11)7-10(15-8)16-6-2-4-13-16/h2,4,6-7H,3,5,11H2,1H3,(H,12,14,15)
• InChI Key： JPUGQJLKXIICHL-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=C(C)N=1)N1C=CC=N1)CCN

Computed Properties

• Exact Mass: 218.12799447 g/mol
• Monoisotopic Mass: 218.12799447 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.6
• Molecular Weight: 218.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)ethane-1,2-diamine

N1-(2-Methyl-6-(1H-Pyrazol-1-Yl)Pyrimidin-4-Yl)Ethane-1,2-Diamine: A Comprehensive Overview

The compound N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)ethane-1,2-diamine, identified by the CAS number 1706441-95-3, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates a pyrazole ring and ethane diamine functionalities. Its unique structure endows it with potential applications in drug discovery and materials science.

Recent studies have highlighted the role of N1-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-y)l)ethane-1,2-diamine in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and receptors, which are implicated in various diseases including cancer and neurodegenerative disorders. The presence of the pyrazole ring contributes to its potential as a bioisostere, offering opportunities for enhanced pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield. This approach not only streamlines the production process but also aligns with green chemistry principles by minimizing waste and energy consumption.

The structural versatility of CAS 1706441-95-3 has also made it a valuable substrate for materials science applications. Its ability to form coordination complexes with metal ions has been exploited in the development of novel catalysts and sensors. For instance, recent research has demonstrated its utility in constructing metalloporphyrin-based sensors for detecting environmental pollutants.

Furthermore, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed its potential as a semiconductor material, opening avenues for its application in organic electronics. The combination of its aromaticity and conjugated system makes it a promising candidate for use in organic photovoltaics and light-emitting diodes (OLEDs).

In conclusion, N₁ strong>-(< strong>2-methyl strong>-< strong>6- strong>(< strong>1H-pyrazol- strong>< sub>< strong>- sub> strong>< sub>< strong>- sub> strong>< sup>< strong>yli- sup> strong>)< sup>< strong>)pyrimidin- sup> strong>< sub>< strong>- sub> strong>< sup>< strong>yli- sup> strong>)< sup>< strong>)ethane- sup> strong>< sub>< strong>- sub> strong>< sup>< strong>)diamine string>, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.